N-(3-chloro-2-methylphenyl)-4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazine-1-carboxamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-4-[6-(pyridin-4-ylamino)pyridazin-3-yl]piperazine-1-carboxamide
• InChI: InChI=1S/C21H22ClN7O/c1-15-17(22)3-2-4-18(15)25-21(30)29-13-11-28(12-14-29)20-6-5-19(26-27-20)24-16-7-9-23-10-8-16/h2-10H,11-14H2,1H3,(H,25,30)(H,23,24,26)
• InChI Key: DDWJYSJQZDMIIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)N2CCN(CC2)C3=NN=C(C=C3)NC4=CC=NC=C4
• Molecular Formula: C21H22ClN7O
• Molecular Weight: 423.9 g/mol

Description

N-(3-chloro-2-methylphenyl)-4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C21H22ClN7O and its molecular weight is 423.91. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Interaction

• Synthesis Techniques : Compounds structurally related to the query have been synthesized using various methods, including the addition of active hydrogen-containing compounds and nucleophilic attack processes. These techniques are crucial for creating analogs with potential anti-inflammatory, antibacterial, and antipsychotic activities (Rajasekaran, Sivakumar, & Jayakar, 1999; Mattioda et al., 1975).
• Molecular Interaction : The molecular interactions of related compounds with receptors, such as the CB1 cannabinoid receptor, have been studied to understand their binding mechanisms and to develop pharmacophore models. These models are vital for designing compounds with specific therapeutic effects (Shim et al., 2002).

Pharmacological Properties

• Antitubercular and Antibacterial Activities : Novel carboxamide derivatives related to the query compound have shown promising antitubercular and antibacterial activities, highlighting the potential of these compounds in treating infectious diseases (Bodige et al., 2020).
• Antiemetic and Analgesic Activities : Analogs have been identified for their antiemetic and analgesic properties, suggesting their use in managing nausea and pain (Mattioda et al., 1975).
• Antipsychotic Agents : Heterocyclic carboxamides have been evaluated as potential antipsychotic agents, offering insights into new treatments for psychiatric disorders (Norman et al., 1996).